Cas no 1195-16-0 (Citiolone)

• Product Name: Citiolone
• CAS No: 1195-16-0
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD00005480
• CID: 41019
• PubChem ID: 14520
• Update Time: 2025-04-18

Citiolone Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydro-2-oxo-3-thienyl)-acetamide
• 2-Acetamido-4-mercaptobutyric acid gamma-thiolactone
• 3-Acetamidotetrahydro-2-thiophenone
• Citiolone
• N-(Tetrahydro-2-oxo-3-thienyl)acetamide
• N-Acetyl-dl-homocysteinethiolactone
• 2-Acetamido-4-mercaptobutyric Acid γ-Thiolactone
• DL-N-Acetylhomocysteine thiolactone
• N-(2-oxothiolan-3-yl)acetamide
• N-Acetyl-DL-homocystein thiolactone
• Citiolase
• Thioxidrene
• Ahctl
• Achtl
• AHCT
• N-Acetylhomocysteine thiolactone
• Acetamide, N-(tetrahydro-2-oxo-3-thienyl)-
• N-(2-Oxotetrahydrothiophen-3-yl)acetamide
• N-Acetylhmocysteinethiolactone
• N-Acetyl-dl-homocysteine thiolactone
• BO 714
• Citiolone [INN:DCF]
• Citiolonum [INN-Latin]
• N-(2-oxothiolan-3-yl)acetamid
• CITIOLONE [MI]
• Pharmakon1600-01503205
• D07105
• Citiolona [INN-Spanish]
• NSC758402
• J-011416
• 2-Thiolanone, 3-acetamido-
• N-Acetylhomocysteinthiolakton [German]
• Prestwick2_000644
• NCGC00179491-01
• HY-B0931
• MFCD00005480
• AKOS002808092
• N,N-dimethyl-2,4-dinitro-benzenesulfonamide
• HMS3714A09
• SBI-0207034.P001
• N-(2-Oxotetrahydro-3-thienyl)acetamide
• NSC22878
• Citiolonum
• Prestwick_1
• CHEMBL2104457
• SCHEMBL364495
• CCG-213865
• FT-0637623
• 17896-21-8
• HMS1570A09
• Citiolase;Citiolona; Citiolonum; NSC 22878; NSC22878; NSC-22878
• (1)-N-(Tetrahydro-2-oxothien-3-yl)acetamide
• DTXSID0045888
• HMS2097A09
• Tox21_111388
• Prestwick1_000644
• 1195-16-0
• DTXCID8025888
• FT-0774860
• NSC-758402
• DB13442
• 2-Acetamido-4-mercaptobutyric acid .gamma.-thiolactone
• AS-11951
• N-Acetyl-DL-homocystein thiolacton
• CHEBI:94403
• 5-18-11-00320 (Beilstein Handbook Reference)
• s4558
• BRN 0004338
• DL-3-(Acetylamino)tetrahydro-2-thiophenone
• AKOS016162043
• N-Acetylhomocysteinthiolakton
• Prestwick3_000644
• 2-Acetamido-4-mercaptobutyric acid thiolactone
• CITIOLONE [MART.]
• DL-N-Acetylhomocysteine thiolactone, 98%
• EN300-100347
• SR-01000872700-2
• CAS-1195-16-0
• F17228
• Citiolona
• .alpha.-Acetamido-.gamma.-thiobutyrolactone
• UNII-70JKL15MUH
• BRD-A57957888-001-01-5
• Mucorex
• NS00009177
• SPBio_002568
• CITIOLONE [INN]
• SR-01000872700-1
• BPBio1_000713
• NSC-22878
• CITIOLONE [WHO-DD]
• BSPBio_000647
• Sitilon
• Prestwick0_000644
• EINECS 214-793-8
• A804305
• N-(2-oxo-3-thiolanyl)acetamide
• BCP30727
• 2-Acetamido-4-mercaptobutyric acid I(3)-thiolactone
• NSC 22878
• Q15408416
• NCGC00016568-01
• 2-Acetamide-4-mercaptobutyric acid .gamma.-thiolactone
• BRD-A57957888-001-06-4
• alpha-Acetamido-gamma-thiobutyrolactone
• SR-01000872700
• N-(Tetrahydro-2-oxothienyl)acetamide
• Z995084668
• EINECS 241-841-5
• 70JKL15MUH
• NCGC00179491-04
• dl-N-Acetylhomocysteinethiolactone
• Acetamide, N-(tetrahydro-2-oxo-3-thienyl)-, (A+/-)-
• Citiolone (INN)
• 2-Acetamido-4-mercaptobutyric acid $g-thiolactone
• Tox21_113346
• Tox21_113346_1
• Citiolonum (INN-Latin)
• DB-044348
• A05BA04
• DA-62350
• BRD-A57957888-001-08-0
• cythiolone
• CITIOLONE (MART.)
• Acetamide, N-(tetrahydro-2-oxo-3-thienyl)-, (+/-)-
• A2144
• Citiolona (INN-Spanish)
• 2-Acetamide-4-mercaptobutyric acid gamma-thiolactone

• MDL： MFCD00005480
• Inchi： 1S/C6H9NO2S/c1-4(8)7-5-2-3-10-6(5)9/h5H,2-3H2,1H3,(H,7,8)
• InChI Key： NRFJZTXWLKPZAV-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 159.03500
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.3
• Topological Polar Surface Area: 71.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.202 (estimate)
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 427.3°C at 760 mmHg
• Refractive Index: 1.5500 (estimate)
• PSA: 71.47000
• LogP: 0.54550
• Solubility: Not determined
• Merck: 2320

Citiolone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22; S24/25; S45; S36; S26
• RTECS：AC8680000
• Hazardous Material Identification：
• Risk Phrases：R25
• Toxicity：LD50 i.v. in mice: 1200 mg/kg (Kirnberger)
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives